
Bisphenol C vs Bisphenol A structural
differences

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803 Get Quote

Core Structural Analysis: BPA vs. BPC
Bisphenol A and Bisphenol C belong to the bisphenol family of chemical compounds,

characterized by two hydroxyphenyl groups linked by a bridging carbon structure. The primary

distinction between them arises from the precursors used in their synthesis, which directly

alters their final chemical structure.

Bisphenol A (BPA) is synthesized through the condensation of two equivalents of phenol with

one equivalent of acetone.[1] This reaction results in a central isopropylidene bridge

connecting the two 4-hydroxyphenyl rings.[2][3][4] Its chemical name is 4,4'-(propane-2,2-

diyl)diphenol.[5]

Bisphenol C (BPC), in its most common formulation (CAS 79-97-0), is synthesized from two

equivalents of o-cresol and one equivalent of acetone.[6] This results in a structure identical

to BPA's core but with the addition of a methyl group on each phenolic ring, positioned ortho

to the hydroxyl group (at the 3 and 3' positions).[7][8] Its chemical name is 2,2-bis(4-hydroxy-

3-methylphenyl)propane.[7]

It is critical to note that the "Bisphenol C" designation can be ambiguous. While CAS 79-97-0

is the cresol-derived variant, the term has also been applied to other compounds, such as 1,1-

dichloro-2,2-bis(4-hydroxyphenyl)ethylene (CAS 14868-03-2).[9][10][11] This guide focuses on

the cresol-derived BPC (CAS 79-97-0) as the primary comparator to BPA.
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Bisphenol A (BPA) Bisphenol C (BPC)

Key Structural Difference

Two Phenol Rings

Bridged by Isopropylidene Group
(-C(CH₃)₂-)

BPC possesses two additional methyl groups
on the phenolic rings compared to BPA.

Two o-Cresol Rings
(Phenol + Methyl Group)

Bridged by Isopropylidene Group
(-C(CH₃)₂-)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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